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Compound of Interest

Compound Name: 5-Bromo-2-hydroxynicotinonitrile

Cat. No.: B1277732 Get Quote

An In-depth Technical Guide to 5-Bromo-2-hydroxynicotinonitrile

This technical guide provides a comprehensive overview of 5-Bromo-2-
hydroxynicotinonitrile, catering to researchers, scientists, and professionals in drug

development. It covers the compound's known properties, synthesis, and potential applications.

Introduction and History
5-Bromo-2-hydroxynicotinonitrile, also known by synonyms such as 3-Cyano-5-bromo-2-

hydroxypyridine and 5-Bromo-3-cyano-2(1H)-pyridinone, is a substituted nicotinonitrile

derivative.[1] While a detailed historical account of its initial discovery and synthesis is not

readily available in published literature, its primary role is that of a valuable synthetic

intermediate in medicinal chemistry and drug discovery research. The presence of a bromine

atom, a nitrile group, and a hydroxyl group on the pyridine ring offers versatile reactivity for

constructing more complex molecules.[2] Compounds with similar aminocyanopyridine cores

have shown significant potential in pharmaceutical research, notably as inhibitors of key

signaling proteins.

Physicochemical Properties
The fundamental properties of 5-Bromo-2-hydroxynicotinonitrile have been collated from

various chemical suppliers and databases. These quantitative data are summarized in the table

below for clarity and easy reference.
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Property Value Source

CAS Number 405224-22-8 [1]

Molecular Formula C₆H₃BrN₂O [1]

Molecular Weight 199.00 g/mol [1]

Melting Point 216-223 °C AKSci

Boiling Point (Predicted) 292.1 °C at 760 mmHg [1]

Purity (Typical) ≥ 95-98% AKSci, Synblock

Appearance Solid AKSci

MDL Number MFCD07363806 [1]

Synthesis and Experimental Protocols
The synthesis of 5-Bromo-2-hydroxynicotinonitrile is not extensively detailed in dedicated

publications. However, based on standard organic chemistry principles and analogous

reactions, two primary synthetic routes are proposed. The most direct method is the

electrophilic bromination of its precursor, 2-hydroxynicotinonitrile.

General Synthetic Workflow
The logical flow for the primary synthesis route is depicted below. The electron-donating

hydroxyl group at the C2 position activates the pyridine ring, directing the electrophilic

substitution to the C5 position.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.synblock.com/product/405224-22-8.html
https://www.synblock.com/product/405224-22-8.html
https://www.synblock.com/product/405224-22-8.html
https://www.synblock.com/product/405224-22-8.html
https://www.synblock.com/product/405224-22-8.html
https://www.benchchem.com/product/b1277732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Hydroxynicotinonitrile
(Precursor)

Electrophilic Aromatic
Substitution Reaction

Brominating Agent
(e.g., NBS, Br₂)

5-Bromo-2-hydroxynicotinonitrile
(Final Product)

Purification
(e.g., Column Chromatography)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 5-Bromo-2-hydroxynicotinonitrile.

Detailed Experimental Protocol: Electrophilic
Bromination
The following is a representative protocol for the synthesis via direct bromination, adapted from

general methods for electrophilic aromatic bromination.

Materials:

2-Hydroxynicotinonitrile (1.0 mmol, 120.1 mg)

N-Bromosuccinimide (NBS) (1.0 mmol, 178.0 mg)

Acetonitrile (MeCN) (5 mL)

Dichloromethane (CH₂Cl₂)
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Water (H₂O)

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Dissolve 2-hydroxynicotinonitrile (1.0 mmol) in acetonitrile (5 mL) in a round-bottom flask.

Cool the solution to 0 °C in an ice bath.

Add N-Bromosuccinimide (1.0 mmol) to the solution in one portion.

Stir the resulting mixture at 0 °C for 30 minutes, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

Upon completion, quench the reaction by adding water (15 mL).

Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x

15 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the resulting crude residue by column chromatography on silica gel to yield the final

product, 5-Bromo-2-hydroxynicotinonitrile.

Biological Activity and Potential Applications
While specific biological data for 5-Bromo-2-hydroxynicotinonitrile is limited, its structural

motifs are of significant interest in drug discovery. Compounds featuring a cyanopyridine core

are known to act as "hinge-binding" moieties in various kinase inhibitors.
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It is suggested that derivatives of 5-Bromo-2-hydroxynicotinonitrile could be investigated as

potential inhibitors of Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAP-

K2 or MK-2), a key enzyme implicated in inflammatory disease pathways. The logical

relationship for this therapeutic potential is outlined below.
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Inflammatory Signaling Pathway

Activates

Disease Progression
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Caption: Potential mechanism of action for derivatives as kinase inhibitors.

The versatile functional groups of 5-Bromo-2-hydroxynicotinonitrile make it an ideal starting

material for creating libraries of more complex molecules to screen for activity against such

targets. The hydroxyl group can be alkylated or used in coupling reactions, the nitrile can be

hydrolyzed or reduced, and the bromine atom allows for various cross-coupling reactions (e.g.,

Suzuki, Sonogashira) to build molecular complexity.

Conclusion
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5-Bromo-2-hydroxynicotinonitrile is a readily synthesizable heterocyclic compound that

holds considerable potential as a building block in medicinal chemistry. While its own discovery

history and biological profile are not extensively documented, its utility is evident from its role as

an intermediate in the synthesis of other complex molecules. Future research could focus on

fully characterizing its biological activity and exploring the therapeutic potential of its

derivatives, particularly in the context of kinase inhibition for inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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